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Disperse Red 92 (C.l. 60752) is a synthetic organic colorant belonging to the anthraquinone
class of dyes.[1] It is characterized by its vibrant red-violet hue and is primarily utilized in the
dyeing of hydrophobic synthetic fibers such as polyester and nylon, as well as in the coloration
of plastics and inks.[2][3] Unlike acid or reactive dyes, disperse dyes are non-ionic and exhibit
very low solubility in water. Their mechanism of action involves application from a fine aqueous
dispersion, from which the dye molecules migrate and "dissolve" into the polymer matrix of the
fiber, forming a stable solid-solid solution.[4]

The efficacy, levelness, and intensity of coloration achieved with Disperse Red 92 are
intrinsically linked to its solubility characteristics in various media. For researchers in polymer
science, textiles, and formulation chemistry, a comprehensive understanding of its solubility in
organic solvents is paramount. Organic solvents are not only crucial for alternative dyeing
methods and printing ink formulations but are also fundamental in purification, quality control
analysis, and toxicological studies. This guide provides a detailed exploration of the
physicochemical principles governing the solubility of Disperse Red 92, presents a profile of its
behavior in organic solvents, and offers a robust, validated protocol for its experimental
determination.
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Physicochemical Profile of Disperse Red 92

A molecule's solubility is dictated by its structure, polarity, and capacity for intermolecular
interactions. The key properties of Disperse Red 92 are summarized below.

Property Value | Description Source(s)
C.I. Name Disperse Red 92, C.I. 60752 [1]

CAS Number 12236-11-2 / 72363-26-9 [1]
Chemical Class Anthraquinone [1]
Molecular Formula C25H24N207S [1]
Molecular Weight 496.53 g/mol [1]
Appearance Red-violet grains or powder [2][3]

Stated to be soluble in organic
General Solubility solvents; insoluble in water.[5]

[6]

The core of Disperse Red 92 is the large, relatively nonpolar anthraquinone structure.
However, the presence of various polar functional groups, including an amine (-NHz), a
hydroxyl (-OH), a sulfone (-SO2-), and an ether (-O-), introduces significant polarity and the
capacity for hydrogen bonding. This amphiphilic nature—possessing both nonpolar and polar
regions—is key to its solubility behavior.

The Theoretical Framework of Solubility: A Hansen
Solubility Parameter Approach

The adage "like dissolves like" is the foundational principle of solubility. A more quantitative and
predictive framework is offered by the Hansen Solubility Parameters (HSP), which deconstruct
the total cohesive energy of a substance into three components.[7][8] A solute will dissolve best
in a solvent when their respective HSP values are closely matched.

The three Hansen parameters (typically measured in MPa®?) are:
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o 0D (Dispersion): Energy derived from atomic van der Waals forces. For a large molecule like
Disperse Red 92, these forces are significant.

e OP (Polar): Energy from dipolar intermolecular forces. The numerous heteroatoms (O, N, S)
in Disperse Red 92 create permanent dipoles, resulting in a significant 8P component.

e OH (Hydrogen Bonding): Energy from the formation of hydrogen bonds. The amine (-NH2)
and hydroxyl (-OH) groups make Disperse Red 92 a hydrogen bond donor, while the
carbonyl (=0), ether (-O-), and sulfone (-SO2-) groups act as hydrogen bond acceptors.

The total Hansen parameter is the square root of the sum of the squares of the individual
parameters. For dissolution to occur, the "distance" (Ra) between the HSP coordinates of the
solute (dye) and the solvent in 3D "Hansen space" must be small. Studies on the parent
anthraquinone structure indicate it possesses moderate polarity.[9] Therefore, solvents with a
balanced profile of polarity and hydrogen bonding capability are predicted to be the most
effective at dissolving Disperse Red 92.

Solubility Profile of Disperse Red 92 and Related
Anthraquinone Dyes

Specific quantitative solubility data (e.g., in g/L or mol/L) for Disperse Red 92 in common
organic solvents is not readily available in published, peer-reviewed literature. This represents
a notable data gap in the field. However, by examining qualitative data for Disperse Red 92
and quantitative or qualitative data for structurally similar anthraquinone disperse dyes, a
reliable solubility profile can be inferred. This approach is standard practice in chemical science
when direct data is absent.

The table below summarizes the known solubility of Disperse Red 92 and its analogues in
common organic solvents.
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Molecular Carbon
Dye Name Structure Acetone Ethanol Benzene Tetrachlorid
Class (S
Disperse Red  Anthraquinon  Soluble Soluble
N/A N/A
92 e (inferred) (inferred)
Disperse Red  Anthraquinon Slightl Slightl
P a Soluble[2] Soluble[2] Iy Iy
9 e Soluble[2] Soluble[2]
Disperse Red  Anthraquinon
Soluble[10] Soluble[10] N/A N/A
11 e
Disperse Red
Monoazo Soluble[6] Soluble[6] Soluble[6] N/A

1

Note:N/A indicates data not available from the cited sources.

The consistent solubility of these related dyes in polar aprotic (acetone) and polar protic
(ethanol) solvents strongly supports the prediction that Disperse Red 92 will exhibit similar
behavior. The slightly reduced solubility of Disperse Red 9 in nonpolar aromatic solvents like
benzene suggests that while the large anthraquinone core has an affinity for such solvents, the
polar functional groups necessitate a solvent with some degree of polarity for effective
dissolution.

Experimental Determination of Solubility

The most reliable method for determining the solubility of a colored compound like Disperse
Red 92 in an organic solvent is the saturation shake-flask method coupled with UV-Visible
spectrophotometry.[4] This method is based on the Beer-Lambert Law, which establishes a
linear relationship between a solution's absorbance and the concentration of the analyte.

Principle of the Method

An excess amount of the dye is equilibrated with the solvent at a constant temperature until the
solvent is saturated. The undissolved solid is then removed, and the concentration of the dye in
the clear, saturated supernatant is determined by measuring its absorbance and comparing it
to a pre-established calibration curve.[11]
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Materials and Reagents

o Disperse Red 92 (analytical grade)

Solvent of interest (spectroscopic grade)

Volumetric flasks (Class A)

Pipettes (Class A)

Orbital shaker or magnetic stirrer with temperature control
Centrifuge capable of holding solvent-safe tubes

Syringe filters (e.g., 0.22 um PTFE)

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Step-by-Step Experimental Protocol

Part A: Preparation of Calibration Curve

Prepare a Stock Solution: Accurately weigh a small amount of Disperse Red 92 (e.g., 10
mg) and dissolve it in the chosen solvent in a 100 mL volumetric flask. Ensure complete
dissolution. This is your stock solution of known concentration (e.g., 100 mg/L).

Determine Amax: Scan the stock solution across the UV-Vis spectrum (e.g., 300-700 nm) to
identify the wavelength of maximum absorbance (Amax). All subsequent absorbance
measurements must be performed at this wavelength.[12]

Prepare Standard Solutions: Perform serial dilutions of the stock solution to create a series
of at least five standard solutions of decreasing, known concentrations.

Measure Absorbance: Measure the absorbance of each standard solution at Amax, using the
pure solvent as a blank.
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e Plot the Curve: Plot a graph of Absorbance (y-axis) versus Concentration (x-axis). Perform a
linear regression to obtain the equation of the line (y = mx + c¢) and the correlation coefficient
(R?). An R2 value > 0.995 is required for a valid calibration.

Part B: Preparation and Analysis of the Saturated Solution

Equilibration: Add an excess amount of Disperse Red 92 to a flask containing the solvent
(ensure solid dye remains visible). Seal the flask to prevent solvent evaporation.

Agitation: Place the flask in a temperature-controlled shaker bath and agitate for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached. The concentration in the liquid
phase should become constant.

Phase Separation: Remove the flask and allow the undissolved solid to settle. To obtain a
clear supernatant free of particulates, centrifuge an aliquot of the suspension at high speed.
Alternatively, carefully filter the solution using a syringe filter compatible with the solvent.

Dilution and Measurement: Accurately dilute a known volume of the clear saturated
supernatant with the solvent to bring its absorbance into the linear range of the calibration
curve. Measure the absorbance of this diluted solution at Amax.[4]

Calculation: Use the calibration curve equation to calculate the concentration of the diluted
sample. Multiply this value by the dilution factor to determine the concentration of the original
saturated solution. This final concentration is the solubility of Disperse Red 92 in that solvent
at that temperature.

Experimental Workflow Diagram
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Caption: Workflow for solubility determination via the shake-flask method.
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Factors Influencing Solubility

o Temperature: The dissolution of most solid solutes is an endothermic process. Therefore, the
solubility of Disperse Red 92 in organic solvents is expected to increase with rising
temperature. This is a critical parameter in high-temperature dyeing processes.

e Solvent Polarity: As discussed in the HSP section, the choice of solvent is the most critical
factor. A solvent that closely matches the dispersion, polar, and hydrogen-bonding
characteristics of Disperse Red 92 will yield the highest solubility.

o Purity: The presence of impurities in either the dye or the solvent can alter the measured
solubility. Water, in particular, can significantly impact solubility in organic solvents and
should be minimized.

Conclusion

While specific quantitative solubility data for Disperse Red 92 remains a subject for future
research, a robust understanding of its behavior can be achieved through the application of
fundamental chemical principles and analysis of analogous compounds. Its anthraquinone
structure, modified with polar functional groups, renders it soluble in polar organic solvents like
acetone and ethanol. The Hansen Solubility Parameter framework provides an authoritative
model for predicting optimal solvents. For researchers and development professionals, the
validated spectrophotometric protocol detailed herein offers a reliable and self-validating
system to precisely quantify the solubility of Disperse Red 92, enabling informed decisions in
formulation, process optimization, and scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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